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An In-depth Technical Guide to the Physical Properties of 2-Chloro-5-methylbenzotrifluoride

Introduction: 2-Chloro-5-methylbenzotrifluoride is a halogenated aromatic compound

featuring a trifluoromethyl group, a structural motif of significant interest in medicinal chemistry

and materials science. Its utility primarily lies in its role as a versatile chemical intermediate for

the synthesis of more complex molecules, particularly in the agrochemical and pharmaceutical

industries.[1][2] The precise arrangement of the chloro, methyl, and trifluoromethyl substituents

on the benzene ring dictates its reactivity and physical properties, making a thorough

understanding of these characteristics essential for its effective application in research and

development.

This guide provides a comprehensive overview of the known physical properties of 2-Chloro-5-
methylbenzotrifluoride. It addresses the current landscape of available data, offers insights

through comparison with structurally similar analogues, outlines standard methodologies for

experimental property determination, and details critical safety and handling protocols.
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Correctly identifying a chemical substance is the foundational step for any scientific

investigation. 2-Chloro-5-methylbenzotrifluoride is systematically named 1-Chloro-4-methyl-

2-(trifluoromethyl)benzene according to IUPAC nomenclature.[3] Its identity is unambiguously

confirmed by its Chemical Abstracts Service (CAS) Registry Number.

Below is a summary of its key identifiers.

Identifier Value Source(s)

Chemical Name
2-Chloro-5-

methylbenzotrifluoride
[4]

Systematic Name (IUPAC)
1-Chloro-4-methyl-2-

(trifluoromethyl)benzene
[3]

CAS Number 80245-27-8 [3][5]

Molecular Formula C₈H₆ClF₃ [4][5]

Molecular Weight 194.58 g/mol [3][4][5]

The spatial arrangement of atoms, depicted in the diagram below, is critical as it influences

intermolecular forces and, consequently, the bulk physical properties of the substance.

Caption: Molecular structure of 2-Chloro-5-methylbenzotrifluoride.

Core Physicochemical Properties: A Comparative
Analysis
As of the date of this guide, specific experimentally determined physical property data for 2-
Chloro-5-methylbenzotrifluoride (CAS 80245-27-8) is not widely available in public chemical

databases.[5][6][7] This is a common scenario for specialized chemical intermediates.

However, researchers can make reasoned estimations of a compound's properties by

examining its close structural analogues. The choice of analogue is critical; variations in

functional groups (e.g., methyl vs. nitro) or substituent positions can significantly alter

properties like boiling point and melting point due to changes in molecular weight, polarity, and

crystal packing efficiency.
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The following table presents data for related chlorobenzotrifluoride derivatives to provide

context.

Property
2-Chloro-5-

methylbenzotrifluorid

e

p-
Chlorobenzotrifluor
ide

4-Chloro-3-
nitrobenzotrifluorid
e

CAS Number 80245-27-8 98-56-6 121-17-5

Structure
Cl, CH₃, CF₃ at pos

1,4,2
Cl, CF₃ at pos 1,4

Cl, NO₂, CF₃ at pos

1,4,3

Appearance Data not available Colorless liquid Liquid

Boiling Point Data not available 136-138 °C 222 °C

Melting Point Data not available -36 °C Data not available

Density Data not available 1.353 g/mL at 25 °C 1.511 g/mL at 25 °C

Source(s) [8] [9]

Field-Proven Insights:

Boiling Point Estimation: The substitution of a methyl group (in our target compound) for a

hydrogen atom (in p-Chlorobenzotrifluoride) would be expected to slightly increase the

boiling point due to the increased molecular weight. In contrast, replacing the methyl group

with a highly polar nitro group (as in 4-Chloro-3-nitrobenzotrifluoride) dramatically increases

the boiling point by over 80 °C, a direct consequence of strong dipole-dipole interactions.[8]

[9] Therefore, the boiling point of 2-Chloro-5-methylbenzotrifluoride can be reasonably

predicted to be slightly higher than 138 °C.

Physical State: Given the low melting point of the parent p-Chlorobenzotrifluoride (-36 °C), it

is highly probable that 2-Chloro-5-methylbenzotrifluoride is a liquid at standard

temperature and pressure.[8] A related compound, 2-methyl-4,5-dichlorobenzotrifluoride, is

also described as a colorless transparent liquid.[1]
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When published data is unavailable, direct experimental measurement is required. The

protocols for determining these core physical properties must be robust and self-validating.

Causality in Experimental Choice: The choice of method is dictated by the expected property

and required precision. For instance, for boiling point determination, a simple distillation is

adequate for purification and characterization, but for highly accurate thermodynamic data, an

ebulliometer would be employed.

Exemplary Protocol: Boiling Point Determination by Distillation This standard method serves

the dual purpose of purification and physical property measurement.

Apparatus Setup: Assemble a standard distillation apparatus (heating mantle, round-bottom

flask, distillation head with thermometer, condenser, and receiving flask) in a fume hood.

Sample Preparation: Charge the round-bottom flask with the crude 2-Chloro-5-
methylbenzotrifluoride and a few boiling chips to ensure smooth boiling.

Heating: Gradually heat the flask. The liquid will begin to vaporize.

Equilibrium and Measurement: The temperature reading on the thermometer will rise and

then stabilize as the vapor pressure of the liquid equals the atmospheric pressure. This

stable temperature, where vapor is continuously condensing into the collection flask, is the

boiling point.

Validation: A stable and narrow boiling point range (e.g., 1-2 °C) is indicative of a pure

compound.

The logical flow of such an experimental determination is crucial for reproducibility and

accuracy.
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Preparation Phase

Execution Phase

Validation & Documentation

Acquire Sample & Review Safety Data

Select & Calibrate Appropriate Apparatus

Perform Measurement 
 (e.g., Heat Sample, Record Temperature)

Observe for Stability & Equilibrium

Record Raw Data & Observations

Compare with Literature/Analogue Data

Assess Purity & Repeat if Necessary

Refine Method

Finalize Report

Click to download full resolution via product page

Caption: A generalized workflow for the experimental determination of a physical property.
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Safety, Handling, and Storage
While a specific Safety Data Sheet (SDS) for 2-Chloro-5-methylbenzotrifluoride is not readily

available, the hazards can be inferred from its structural components and data from similar

chemicals like p-Chlorobenzotrifluoride and other halogenated aromatic compounds.[8][10]

Trustworthiness Through Precaution: A self-validating safety system assumes the compound is

hazardous until proven otherwise and mandates strict adherence to protocols.

Hazard Identification:

Skin/Eye Irritation: Expected to be irritating to the eyes, skin, and respiratory system,

similar to related compounds.[8]

Flammability: Likely a combustible liquid. Keep away from heat, sparks, and open flames.

[8]

Toxicity: Inhalation and ingestion may be harmful.[8] Handle with adequate ventilation.

Personal Protective Equipment (PPE):

Eye Protection: Wear chemical safety goggles or a face shield.

Hand Protection: Wear suitable chemical-resistant gloves (e.g., nitrile).

Body Protection: Use a lab coat. For larger quantities, a chemical-resistant apron is

recommended.

Respiratory Protection: Use only in a well-ventilated area, preferably a chemical fume

hood.[11]

Handling and Storage:

Store in a tightly closed container in a cool, dry, and well-ventilated area away from

incompatible materials such as strong oxidizing agents.[12][13]

Ground and bond containers when transferring material to prevent static discharge.[12]
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Wash hands thoroughly after handling.

First Aid Measures:

Eyes: Immediately flush with plenty of water for at least 15 minutes.[11]

Skin: Remove contaminated clothing and wash skin with soap and water.[11]

Inhalation: Move the person to fresh air.

Ingestion: Do NOT induce vomiting. Rinse mouth and seek immediate medical attention.

Conclusion
2-Chloro-5-methylbenzotrifluoride (CAS 80245-27-8) is a key chemical intermediate whose

full physicochemical profile is not yet extensively documented in public literature. This guide

establishes its definitive chemical identity and provides a framework for researchers to estimate

its properties through a comparative analysis of structural analogues. By understanding the

standard methodologies for property determination and adhering to stringent safety protocols

derived from related compounds, scientists and drug development professionals can handle

and utilize this compound effectively and safely in their synthetic endeavors.
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BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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